18BIOder

• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol
• InChI: InChI=1S/C9H7ClN2O2/c1-4-6(10)3-2-5-7(4)11-9(13)8(5)12-14/h2-3,11,13H,1H3
• InChIKey: KYJQVITTWJIVOJ-UHFFFAOYSA-N

18BIOder for Research Procurement: A Second-Generation GSK-3β Inhibitor with Differentiated HIV-1 Transcriptional Suppression

18BIOder (CAS 275374-93-1) is a small-molecule indirubin-derived oxime that functions as a neuroprotective inhibitor of glycogen synthase kinase-3β (GSK-3β). It represents a second-generation derivative of 6-bromoindirubin-3′-oxime (6BIO), possessing half the molecular weight of its parent structure [1]. The compound is characterized by a 6-chloro-7-methyl substitution on the indole core and is formally designated as 6-chloro-7-methyl-1H-indole-2,3-dione 3-oxime [1]. It is primarily investigated for its ability to suppress HIV-1 Tat-dependent transcription while concurrently providing neuroprotection against Tat-mediated cytotoxicity [1].

GSK-3β inhibitor for HIV-1 Tat-dependent transcription studies

Second-generation indirubin oxime with distinct isomeric selectivity

Supports neuroprotection assay context against Tat-mediated cytotoxicity

• [1] Guendel I, Iordanskiy S, Van Duyne R, Kehn-Hall K, Saifuddin M, Das R, Jaworski E, Sampey GC, Senina S, Shultz L, Narayanan A, Chen H, Lepene B, Zeng C, Kashanchi F. Novel Neuroprotective GSK-3β Inhibitor Restricts Tat-Mediated HIV-1 Replication. J Virol. 2014 Jan;88(2):1189-208. View Source

Why 18BIOder Cannot Be Substituted with Other Indirubin Oximes: Evidence of Structural Isomer-Driven Selectivity

Substitution among indirubin-derived GSK-3β inhibitors is not functionally neutral. Although 18BIOder and its close structural isomer 19BIOder differ only in the position of a single chlorine substituent on the indole ring, this minor structural variation produces divergent pharmacological profiles. Published data demonstrate that 18BIOder and 19BIOder exhibit inverted selectivity for HIV-1 versus VEEV transcriptional inhibition and opposite cytotoxicity signatures [1]. Consequently, procurement decisions based solely on GSK-3β inhibitor class membership or general indirubin scaffold identity risk selecting a compound with fundamentally different, or even absent, activity in the target assay system. The quantitative evidence detailed below establishes that 18BIOder occupies a distinct efficacy-toxicity niche among BIOder analogs.

This Product

18BIOder (6-chloro-7-methyl oxime)

Targets HIV-1 transcription, minimal cytotoxicity in Jurkat cells, no VEEV inhibition.

Potential Substitute

19BIOder (4-chloro positional isomer)

Inhibits VEEV instead of HIV-1; induces 10–25% sub-G1 population, altering experimental outcomes.

Key Risk

Pathogen selectivity inversion

A single chlorine shift may swap HIV-1 for VEEV activity; HIV-1 transcriptional suppression may be absent in 19BIOder.

Key Risk

Cytotoxicity profile divergence

19BIOder may introduce confounding cell death, complicating long-term GSK-3β pathway studies.

• [1] Guendel I, Iordanskiy S, Van Duyne R, Kehn-Hall K, Saifuddin M, Das R, Jaworski E, Sampey GC, Senina S, Shultz L, Narayanan A, Chen H, Lepene B, Zeng C, Kashanchi F. Novel Neuroprotective GSK-3β Inhibitor Restricts Tat-Mediated HIV-1 Replication. J Virol. 2014 Jan;88(2):1189-208. View Source

18BIOder Procurement Evidence: Quantified Differentiation from Closest Analogs

Transcriptional Inhibition Potency: 18BIOder vs. Parent Compound 6BIO

In a head-to-head comparison conducted in TZM-bl cells transfected with HIV-1 Tat, 18BIOder exhibited a 6.7-fold reduction in Tat-dependent HIV-1 LTR transcriptional activity at 1.0 µM, whereas the parent compound 6BIO achieved only a 1.7-fold reduction under identical conditions [1]. This represents an approximately 3.9-fold improvement in transcriptional suppression potency for 18BIOder relative to 6BIO.

Tat Transcription Inhibition

Head-to-head

~3.9-fold greater reduction vs 6BIO at 1.0 µM

Supports HIV-1 Tat transcription blockade in reporter assays

TZM-bl cells, luciferase reporter, 48 h post-treatment

Evidence Dimension	HIV-1 LTR Tat-dependent transcriptional inhibition (fold reduction in luciferase activity)
Target Compound Data	6.7-fold decrease at 1.0 µM
Comparator Or Baseline	6BIO (parent compound): 1.7-fold decrease at 1.0 µM
Quantified Difference	~3.9-fold greater inhibition by 18BIOder
Conditions	TZM-bl cells; Tat transfection; luciferase reporter gene assay; 1.0 µM compound treatment; 48 h post-treatment measurement

Why This Matters

For investigators requiring maximal suppression of Tat-dependent HIV-1 transcription, 18BIOder provides nearly fourfold greater potency than the first-generation parent 6BIO, reducing the likelihood of incomplete transcriptional blockade in mechanistic studies.

• [1] Guendel I, Iordanskiy S, Van Duyne R, Kehn-Hall K, Saifuddin M, Das R, Jaworski E, Sampey GC, Senina S, Shultz L, Narayanan A, Chen H, Lepene B, Zeng C, Kashanchi F. Novel Neuroprotective GSK-3β Inhibitor Restricts Tat-Mediated HIV-1 Replication. J Virol. 2014 Jan;88(2):1189-208. View Source

Pathogen Selectivity: 18BIOder vs. 19BIOder in HIV-1 vs. VEEV Models

When tested against two distinct viral systems, 18BIOder and 19BIOder displayed inverted selectivity profiles. 18BIOder inhibited Tat-dependent HIV-1 transcription by >75% while showing no inhibition of Venezuelan equine encephalitis virus (VEEV) replication. In direct contrast, 19BIOder inhibited VEEV replication by 50–75% but exerted minimal effect on HIV-1 transcription (<5% inhibition) [1]. This demonstrates that the chlorine position on the indole ring dictates pathogen selectivity.

Pathogen Selectivity

Head-to-head

HIV-1: >75% inhibition
VEEV: no inhibition (18BIOder)

19BIOder: HIV-1 <10% / VEEV 50–75%

Reported selectivity inversion between structural isomers

TZM-bl and VEEV replication assays, 1.0 µM

Evidence Dimension	Viral transcriptional/replication inhibition (% inhibition)
Target Compound Data	HIV-1: >75% inhibition; VEEV: no inhibition
Comparator Or Baseline	19BIOder (positional isomer, 4-chloro): HIV-1: <5% inhibition; VEEV: 50–75% inhibition
Quantified Difference	Complete selectivity inversion between HIV-1 and VEEV targets
Conditions	HIV-1 Tat-dependent transcription assay in TZM-bl cells; VEEV replication assay; 1.0 µM compound concentration

Why This Matters

A researcher selecting 19BIOder under the assumption that all BIOder analogs share similar HIV-1 activity would obtain a compound that is effectively inactive against the intended target, compromising experimental validity and resource expenditure.

• [1] Guendel I, Iordanskiy S, Van Duyne R, Kehn-Hall K, Saifuddin M, Das R, Jaworski E, Sampey GC, Senina S, Shultz L, Narayanan A, Chen H, Lepene B, Zeng C, Kashanchi F. Novel Neuroprotective GSK-3β Inhibitor Restricts Tat-Mediated HIV-1 Replication. J Virol. 2014 Jan;88(2):1189-208. View Source

Cytotoxicity Profile: 18BIOder vs. 19BIOder in Lymphocytic Cells

Flow cytometry analysis of Jurkat cells treated with 1.0 and 10 µM compound for 3 days revealed that 18BIOder treatment produced no detectable increase in the sub-G1 (apoptotic/dead) cell population. In contrast, 19BIOder treatment resulted in a 10–25% increase in the sub-G1 population under the same conditions, indicating that 19BIOder induces measurable cytotoxicity [1]. The cell cycle profile of 18BIOder-treated cells remained comparable to untreated controls.

Cytotoxicity Profile

Head-to-head

0% sub-G1 increase at 10 µM (18BIOder)

19BIOder: 10–25% sub-G1 increase

Supports cytotoxicity endpoint differentiation in Jurkat cells

Flow cytometry, 3-day incubation, DNA content analysis

Evidence Dimension	Cytotoxicity (% increase in sub-G1 population by flow cytometry)
Target Compound Data	0% increase (no induction of sub-G1 population) at 1.0 and 10 µM
Comparator Or Baseline	19BIOder (positional isomer): 10–25% increase in sub-G1 population at 1.0 and 10 µM
Quantified Difference	10–25 percentage-point difference in cell death induction
Conditions	Jurkat T cells; 1.0 and 10 µM compound treatment; 3-day incubation; flow cytometry with DNA content analysis

Why This Matters

For long-term cell culture experiments or co-treatment paradigms where confounding cytotoxicity must be avoided, 18BIOder offers a substantially wider safety margin than its closest structural analog, 19BIOder.

• [1] Guendel I, Iordanskiy S, Van Duyne R, Kehn-Hall K, Saifuddin M, Das R, Jaworski E, Sampey GC, Senina S, Shultz L, Narayanan A, Chen H, Lepene B, Zeng C, Kashanchi F. Novel Neuroprotective GSK-3β Inhibitor Restricts Tat-Mediated HIV-1 Replication. J Virol. 2014 Jan;88(2):1189-208. View Source

Recommended Application Scenarios for 18BIOder Based on Quantified Differentiation Evidence

HIV-1 Tat-Dependent Transcriptional Inhibition in TZM-bl Reporter Systems

In experimental protocols requiring quantitative suppression of HIV-1 LTR-driven transcription, 18BIOder at 1.0 µM achieves a 6.7-fold reduction in luciferase reporter activity, representing a 3.9-fold potency advantage over the parent compound 6BIO [1]. This scenario is particularly suitable for mechanistic studies of Tat/TAR-dependent transcriptional elongation where robust signal suppression is essential for discriminating specific from non-specific effects.

Neuroprotection Studies Against Tat-Mediated Cytotoxicity

For investigations of HIV-1-associated neurocognitive disorders (HAND) involving Tat-induced neuronal damage, 18BIOder provides dual functionality: it inhibits Tat-dependent transcription while protecting neuronal cultures from Tat-mediated cytotoxicity [1]. The compound's demonstrated cytoprotective effect, combined with its lack of intrinsic cytotoxicity in Jurkat cells, positions it as a preferred tool for distinguishing transcriptional inhibition outcomes from off-target neuronal toxicity.

Selectivity Studies Requiring Discrimination Between HIV-1 and Other Viral Pathogens

When experimental designs demand antiviral selectivity profiling, 18BIOder offers the clear advantage of inhibiting HIV-1 transcription (>75% inhibition) while being inactive against VEEV. This contrasts sharply with 19BIOder, which shows the opposite selectivity pattern [1]. This property is critical for studies that require confidence that observed antiviral effects are pathogen-specific rather than broad-spectrum.

Long-Term Cell Culture Experiments with GSK-3β Inhibition Requirements

For extended treatment paradigms in lymphoid or HIV-1-infected cell lines, 18BIOder's absence of cytotoxicity induction—as evidenced by no increase in sub-G1 population at concentrations up to 10 µM over 3 days [1]—makes it the suitable choice among BIOder analogs. This avoids the confounding cell death observed with 19BIOder, enabling clean interpretation of GSK-3β-dependent phenotypes in viability-sensitive experimental contexts.

Application

Selection Property

Validation Focus

HIV-1 Tat transcriptional inhibition

Transcriptional blockade potency (Tat-dependent)

LTR-luciferase reporter assay conditions

Neuroprotection models (Tat cytotoxicity)

Cytoprotective activity in neuronal models

Neuronal survival and cytotoxicity endpoints

Antiviral selectivity profiling

HIV-1-specific inhibition over VEEV

VEEV replication cross-testing

Long-term lymphoid cell assays

Cytotoxicity endpoint differentiation

Cell viability and sub-G1 analysis

• [1] Guendel I, Iordanskiy S, Van Duyne R, Kehn-Hall K, Saifuddin M, Das R, Jaworski E, Sampey GC, Senina S, Shultz L, Narayanan A, Chen H, Lepene B, Zeng C, Kashanchi F. Novel Neuroprotective GSK-3β Inhibitor Restricts Tat-Mediated HIV-1 Replication. J Virol. 2014 Jan;88(2):1189-208. View Source